Cas no 13515-06-5 (5,6-Dimethylpyrazine-2-carboxylic Acid)

• Product Name: 5,6-Dimethylpyrazine-2-carboxylic Acid
• CAS No: 13515-06-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD03196496
• CID: 119687
• PubChem ID: 11126456
• Update Time: 2025-08-04

5,6-Dimethylpyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethylpyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 5,6-dimethyl-
• 5,6-Dimethylpyrazin-2-carbonsaeure
• 5,6-Dimethyl-pyrazin-2-carbonsaeure
• 5,6-Dimethyl-pyrazincarbonsaeure
• 5,6-Dimethyl-pyrazincarbonsaeure-2
• 5,6-dimethyl-pyrazine-2-carboxylic acid
• 5,6-DIMETHYL-PYRAZINECARBOXYLIC ACID
• AB13799
• AG-D-71951
• ANW-70206
• CTK0H1842
• SureCN702638
• Pyrazinecarboxylic acid, 5,6-dimethyl- (8CI,9CI)
• 5,6-DIMETHYL-2-PYRAZINECARBOXYLIC ACID
• HNFVMVJWZHNDNF-UHFFFAOYSA-N
• 6284AA
• FCH1183924
• AK100475
• AX8241423
• ST24023690
• A926010
• DS-3535
• AKOS016002785
• CS-0059182
• 13515-06-5
• MFCD03196496
• DTXSID50456078
• SCHEMBL702638
• O11328
• 5,6-dimethylpyrazine-2-carboxylicAcid
• DB-196206
• 5,6-Dimethylpyrazine-2-carboxylic Acid

• MDL： MFCD03196496
• Inchi： 1S/C7H8N2O2/c1-4-5(2)9-6(3-8-4)7(10)11/h3H,1-2H3,(H,10,11)
• InChI Key： HNFVMVJWZHNDNF-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.4

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Melting Point: 182 °C
• Boiling Point: 318.9±37.0 °C(Predicted)
• PSA: 63.08

5,6-Dimethylpyrazine-2-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5,6-Dimethylpyrazine-2-carboxylic Acid

Introduction to 5,6-Dimethylpyrazine-2-carboxylic Acid (CAS No. 13515-06-5)

5,6-Dimethylpyrazine-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 13515-06-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid has garnered attention due to its unique structural properties and its potential applications in various scientific domains. The molecular structure of 5,6-Dimethylpyrazine-2-carboxylic Acid consists of a pyrazine core substituted with two methyl groups at the 5- and 6-positions, and a carboxylic acid functional group at the 2-position. This configuration imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's significance extends beyond its structural uniqueness. Recent advancements in chemical biology have highlighted the role of pyrazine derivatives in modulating biological pathways. Specifically, 5,6-Dimethylpyrazine-2-carboxylic Acid has been investigated for its potential in influencing metabolic processes and enzyme activities. Studies have demonstrated that derivatives of pyrazine can interact with specific enzymes, leading to altered biochemical pathways that may have therapeutic implications. For instance, research has indicated that certain pyrazine-based compounds can modulate the activity of cytochrome P450 enzymes, which are crucial in drug metabolism and detoxification processes.

In the context of pharmaceutical development, 5,6-Dimethylpyrazine-2-carboxylic Acid serves as a versatile building block for synthesizing more complex molecules. Its carboxylic acid group allows for further functionalization through esterification, amidation, or other reactions, enabling the creation of novel compounds with tailored properties. This flexibility has made it a preferred choice for medicinal chemists seeking to develop new drugs targeting various diseases. Additionally, the methyl groups on the pyrazine ring contribute to the compound's lipophilicity, which can be advantageous in drug design for improving bioavailability and membrane permeability.

Recent studies have also explored the agrochemical applications of 5,6-Dimethylpyrazine-2-carboxylic Acid. Pyrazine derivatives are known to exhibit phytotoxic effects at certain concentrations, making them potential candidates for use as herbicides or plant growth regulators. Research has shown that specific modifications to the pyrazine core can enhance these effects while minimizing environmental impact. This area of study is particularly relevant in the development of sustainable agricultural practices, where minimizing chemical usage without compromising crop yields is a priority.

The synthesis of 5,6-Dimethylpyrazine-2-carboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of acetone with methyl acetoacetate in the presence of a catalyst to form 5-methyl-2-pyrone, which is subsequently methylated and oxidized to yield the desired product. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic pathways, reducing waste and energy consumption.

The analytical characterization of 5,6-Dimethylpyrazine-2-carboxylic Acid is critical for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess impurities. These analytical methods provide detailed insights into the compound's chemical environment and help ensure that it meets stringent pharmaceutical standards before being used in further research or development.

In conclusion,5,6-Dimethylpyrazine-2-carboxylic Acid (CAS No. 13515-06-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics or improve existing ones. As scientific understanding continues to evolve,5,6-Dimethylpyrazine-2-carboxylic Acid will likely remain at the forefront of innovation in these fields.